![molecular formula C20H27N5O5S2 B2520395 N-((5-((2-(cyclohexylamino)-2-oxoethyl)thio)-1,3,4-oxadiazol-2-yl)methyl)-4-(N,N-dimethylsulfamoyl)benzamide CAS No. 903272-36-6](/img/structure/B2520395.png)
N-((5-((2-(cyclohexylamino)-2-oxoethyl)thio)-1,3,4-oxadiazol-2-yl)methyl)-4-(N,N-dimethylsulfamoyl)benzamide
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Description
N-((5-((2-(cyclohexylamino)-2-oxoethyl)thio)-1,3,4-oxadiazol-2-yl)methyl)-4-(N,N-dimethylsulfamoyl)benzamide is a useful research compound. Its molecular formula is C20H27N5O5S2 and its molecular weight is 481.59. The purity is usually 95%.
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Scientific Research Applications
Metabolism and Disposition Studies
Research on the metabolism and disposition of pharmacologically active compounds is crucial for understanding their pharmacokinetics, including absorption, distribution, metabolism, excretion (ADME), and potential toxicological profiles. For instance, the study on the disposition and metabolism of SB-649868, an orexin 1 and 2 receptor antagonist, highlights the complex metabolic pathways involving oxidation, rearrangement, and conjugation processes in humans (Renzulli et al., 2011). This type of research is essential for developing new pharmaceuticals, ensuring their efficacy, and minimizing adverse effects.
Pharmacokinetics of New Pharmaceutical Compounds
Understanding the pharmacokinetics of new pharmaceutical compounds, including their metabolic profiles, is essential for drug development. The detailed pharmacokinetic analysis of dabigatran, a direct thrombin inhibitor, provides insights into its bioavailability, elimination pathways, and the role of esterases in its metabolism, which could be relevant for compounds with similar functionalities (Blech et al., 2008).
Biomonitoring and Occupational Health
Biomonitoring studies, such as those assessing exposure to N,N-dimethylformamide (DMF) through the determination of urinary metabolites, are crucial for occupational health and safety. These studies help in setting exposure limits and developing safety guidelines for workers exposed to hazardous chemicals (Sakai et al., 1995). Research in this area can be applied to a wide range of chemicals, including those with complex structures like the compound .
Environmental Toxicology and Exposure Assessment
The metabolism of pesticides and environmental contaminants, such as captan, and the identification of urinary biomarkers for exposure, are critical for assessing environmental and occupational exposure risks. Studies in this field contribute to the development of safety standards and regulatory policies to protect human health and the environment (Krieger & Thongsinthusak, 1993).
properties
IUPAC Name |
N-[[5-[2-(cyclohexylamino)-2-oxoethyl]sulfanyl-1,3,4-oxadiazol-2-yl]methyl]-4-(dimethylsulfamoyl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H27N5O5S2/c1-25(2)32(28,29)16-10-8-14(9-11-16)19(27)21-12-18-23-24-20(30-18)31-13-17(26)22-15-6-4-3-5-7-15/h8-11,15H,3-7,12-13H2,1-2H3,(H,21,27)(H,22,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ITJHYSRAMQTAGN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)S(=O)(=O)C1=CC=C(C=C1)C(=O)NCC2=NN=C(O2)SCC(=O)NC3CCCCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H27N5O5S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
481.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.